4,4,4-trifluoro-1-(3,4,5-trichlorophenyl)butane-1,3-dione
Overview
Description
4,4,4-trifluoro-1-(3,4,5-trichlorophenyl)butane-1,3-dione, otherwise known as TFPB, is an organic compound with a wide range of applications in scientific research. It is a colorless crystalline solid with a molecular formula of C11H3Cl3F3O2 and a molecular weight of 324.51 g/mol. TFPB is a versatile compound with a variety of uses in organic synthesis, analytical chemistry, and biochemistry.
Scientific Research Applications
TFPB has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in analytical chemistry, and as a tool in biochemistry. In organic synthesis, TFPB can be used to synthesize a variety of compounds, such as trifluoroborates, trifluoromethanesulfonates, and trifluoromethylsulfonates. In analytical chemistry, TFPB can be used to catalyze the formation of a variety of compounds, including alcohols, amines, and carboxylic acids. In biochemistry, TFPB can be used to study the structure and function of proteins, as well as to study the effects of various drugs on the human body.
Mechanism of Action
The mechanism of action of TFPB depends on its application. In organic synthesis, TFPB acts as a reagent, allowing the formation of a variety of compounds. In analytical chemistry, TFPB acts as a catalyst, allowing the formation of a variety of compounds. In biochemistry, TFPB acts as a tool, allowing researchers to study the structure and function of proteins, as well as the effects of various drugs on the human body.
Biochemical and Physiological Effects
The biochemical and physiological effects of TFPB depend on its application. In organic synthesis, TFPB has no direct effect on the body. In analytical chemistry, TFPB can be used to catalyze the formation of a variety of compounds, but these compounds may have an effect on the body. In biochemistry, TFPB can be used to study the structure and function of proteins, as well as the effects of various drugs on the human body.
Advantages and Limitations for Lab Experiments
The advantages of using TFPB in lab experiments include its low cost, its versatility, and its ability to catalyze the formation of a variety of compounds. The limitations of using TFPB in lab experiments include its toxicity, its instability, and its potential to cause contamination.
Future Directions
For research involving TFPB include further investigation into its applications in organic synthesis, analytical chemistry, and biochemistry. Additionally, further research could be conducted into the toxicity, stability, and potential for contamination of TFPB. Finally, further research could be conducted into the effects of various drugs on the human body using TFPB as a tool.
Synthesis Methods
TFPB can be prepared by a variety of methods, including the reaction of trichlorophenol with trifluoroborane in the presence of a base, the reaction of trifluoroborane with 3,4,5-trichlorophenyl bromide in the presence of a base, and the reaction of trifluoroborane with 3,4,5-trichlorophenyl chloride in the presence of a base. The most commonly used method is the reaction of trifluoroborane with 3,4,5-trichlorophenyl bromide in the presence of a base, as it is the most efficient and cost-effective.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4,4,4-trifluoro-1-(3,4,5-trichlorophenyl)butane-1,3-dione involves the reaction of 3,4,5-trichlorobenzene with trifluoroacetylacetone in the presence of a base to form the intermediate 4,4,4-trifluoro-1-(3,4,5-trichlorophenyl)butane-1,3-dione.", "Starting Materials": [ "3,4,5-trichlorobenzene", "trifluoroacetylacetone", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 3,4,5-trichlorobenzene (1 equivalent) and trifluoroacetylacetone (1.5 equivalents) in a suitable solvent (e.g. ethanol).", "Step 2: Add a base (e.g. sodium hydroxide) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Acidify the reaction mixture with hydrochloric acid to obtain the crude product.", "Step 4: Purify the crude product by recrystallization or column chromatography to obtain 4,4,4-trifluoro-1-(3,4,5-trichlorophenyl)butane-1,3-dione as a white solid." ] } | |
CAS RN |
35999-51-0 |
Product Name |
4,4,4-trifluoro-1-(3,4,5-trichlorophenyl)butane-1,3-dione |
Molecular Formula |
C10H4Cl3F3O2 |
Molecular Weight |
319.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
